Cas no 1261890-20-3 (5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid
• CAS No: 1261890-20-3
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18319719
• CID: 2761531
• PubChem ID: 53225637
• Update Time: 2025-09-25

5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261890-20-3
• MFCD18319719
• DTXSID50689369
• 5-CHLORO-3-(3-FLUORO-4-HYDROXYPHENYL)BENZOIC ACID
• 5-Chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%
• 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid

• MDL： MFCD18319719
• Inchi： 1S/C13H8ClFO3/c14-10-4-8(3-9(5-10)13(17)18)7-1-2-12(16)11(15)6-7/h1-6,16H,(H,17,18)
• InChI Key： JOGDMHABODVBIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls